2-Hydroxyphenyl 3-chlorobenzoate

• Molecular Formula: C13H9ClO3
• Molecular Weight: 248.66g/mol
• IUPAC Name: (2-hydroxyphenyl) 3-chlorobenzoate
• InChI: InChI=1S/C13H9ClO3/c14-10-5-3-4-9(8-10)13(16)17-12-7-2-1-6-11(12)15/h1-8,15H
• InChI Key: IBZMOJSHADBMDD-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)O)OC(=O)C2=CC(=CC=C2)Cl

Description

2-Hydroxyphenyl 3-chlorobenzoate is an aromatic ester derived from 3-chlorobenzoic acid and 2-hydroxyphenol (catechol). The compound features a chlorine substituent at the meta position of the benzoate moiety and a hydroxyl group at the ortho position of the phenyl ester (Figure 1). This structural configuration confers unique physicochemical properties, including enhanced polarity due to the hydroxyl group, which influences solubility and hydrogen-bonding interactions. The chlorine atom increases molecular stability and may affect biological activity or environmental persistence.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Key structural analogs include:

Compound Name	Substituents	Molecular Weight (g/mol)	Key Properties
2-Hydroxyphenyl 3-chlorobenzoate	3-Cl (benzoate), 2-OH (phenyl)	~248.65	High polarity, potential for H-bonding; meta-Cl may slow degradation .
3-Chlorobenzoic acid	3-Cl (benzoic acid)	156.57	Prone to microbial degradation via 4-chlorocatechol pathway in Actinobacteria .
Methyl 3-(2-chlorophenyl)-2-hydroxypropanoate	2-Cl (phenyl), 2-OH (propanoate)	214.65	Enhanced steric hindrance; hydroxyl group may increase hydrolysis susceptibility .
4-Chlorophenyl 3-methylbenzoate	4-Cl (phenyl), 3-CH₃ (benzoate)	~246.70	Reduced polarity due to methyl group; para-Cl may alter degradation kinetics .
2,5-Bis(2-hydroxyphenyl)-1,3,4-thiadiazole	Dual 2-OH (phenyl)	~318.34	Macrocyclic conformation under microwave synthesis; DFT studies show solvent-dependent stability .

Key Observations :

• Hydroxyl Groups: The ortho-hydroxyl in 2-hydroxyphenyl 3-chlorobenzoate enhances solubility in polar solvents compared to non-hydroxylated analogs (e.g., 4-chlorophenyl 3-methylbenzoate) .
• Chlorine Position : Meta-chlorine (as in 3-chlorobenzoate derivatives) is associated with slower enzymatic degradation compared to para-substituted analogs, as observed in Rhodococcus opacus strains .
• Ester Linkages : Esters with hydroxyl groups (e.g., 2-hydroxyphenyl or catechol moieties) are more susceptible to hydrolysis than methyl or alkyl esters .

Degradation Pathways and Environmental Persistence

• 3-Chlorobenzoate Degradation: Actinobacteria like Rhodococcus opacus degrade 3-chlorobenzoate via the 4-chlorocatechol pathway. The 3-chlorobenzoate 1,2-dioxygenase (3CBDO) enzyme exhibits substrate specificity distinct from benzoate dioxygenases, favoring meta-chlorinated substrates .
• Role of Hydroxyl Groups: The hydroxyl group in 2-hydroxyphenyl 3-chlorobenzoate may facilitate alternative degradation routes, such as oxidative cleavage or conjugation, compared to non-hydroxylated analogs.
• Genetic Stability : R. opacus 1CP retains a mega-plasmid encoding chlorocatechol degradation genes, suggesting that 3-chlorobenzoate derivatives may persist in environments lacking specialized microbial consortia .